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Compound of Interest

Compound Name: 4-Isopropoxy-1H-pyrazole

CAS No.: 14884-03-8

Cat. No.: B3104575

Get Quote

Compound Identity:

Chemical Name: 4-Isopropoxy-1H-pyrazole[1][2][3][4]

CAS Number: 14884-03-8[1][2][3][4]

Molecular Formula: C₆H₁₀N₂O[2][4]

Molecular Weight: 126.16 g/mol [1][2]

Part 1: Executive Safety Summary
Status:WARNING – Treat as a Potent Irritant & Potential Sensitizer.

As a Senior Application Scientist, I advise treating 4-Isopropoxy-1H-pyrazole with a higher

degree of caution than standard reagents. While pyrazoles are ubiquitous in medicinal

chemistry, the 4-isopropoxy substituent increases the molecule's lipophilicity compared to the

parent pyrazole. This structural modification theoretically enhances skin absorption rates,

meaning standard "splash" protection may be insufficient if contact is prolonged.
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Immediate Action Plan:

Primary Engineering Control: All handling of solid powder or concentrated solutions must

occur inside a certified chemical fume hood.

Glove Protocol:Nitrile is mandatory. Latex is strictly prohibited due to poor organic solvent

resistance and higher permeation rates for ether-substituted aromatics.

Emergency: In case of eye contact, flush immediately for 15 minutes.[5][6] If inhaled, move

to fresh air.[5][6]

Part 2: Hazard Analysis & PPE Selection Logic
The "Why" Behind the Protocol
Effective safety is not about following rules; it is about understanding molecular behavior.

The Pyrazole Core: Nitrogen-rich heterocycles are known mucous membrane irritants.

Inhalation of dust can cause severe respiratory tract inflammation.

The Isopropoxy Group: This ether linkage adds a non-polar character to the molecule. This

allows the compound to permeate the lipid bilayer of the skin more effectively than

unsubstituted pyrazole.

Physical State: Typically a solid. Electrostatic charging is a common issue with functionalized

pyrazoles, leading to "flying dust" during weighing.

PPE Matrix: Validated Protection Standards
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Protection Zone Recommended Equipment Technical Justification

Hand Protection
Nitrile Gloves (Min. 0.11 mm /

4 mil)

Permeation Resistance: Nitrile

offers superior resistance to

the organic solvents (DCM,

EtOAc) typically used to

dissolve this compound. Latex

degrades rapidly upon contact

with ether-containing

solutions.Protocol: Double-

glove if handling solutions

>100mM.

Eye/Face Chemical Safety Goggles

Dust Hazard: Safety glasses

with side shields are

insufficient for fine powders

that can become airborne due

to static. Goggles provide a

complete seal against irritant

dust entry.

Respiratory
Fume Hood (Face Velocity: 80-

100 fpm)

Primary Barrier: Engineering

controls are superior to PPE. If

weighing outside a hood is

unavoidable (not

recommended), a P100/N95

particulate respirator is the

absolute minimum

requirement.

Body
Lab Coat (High-Neck,

Cotton/Poly)

Coverage: Standard lab coat is

sufficient unless working with

pyrophoric reagents in the

same workflow, in which case

Nomex/Flame-Resistant

clothing is required.

Part 3: Operational Protocols

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Pre-Handling Verification
Before opening the container, verify the CAS 14884-03-8. Ensure your fume hood certification

is current.

B. Weighing & Solubilization Workflow
Static Control: Use an anti-static gun on the spatula and weighing boat. Pyrazole derivatives

are prone to static cling, which disperses particles into the air.

Solvent Choice: 4-Isopropoxy-1H-pyrazole is soluble in organic solvents (DCM, Methanol,

DMSO).

Caution: When dissolved in DMSO, skin permeability increases drastically. Do not touch

DMSO solutions even with gloved hands; change gloves immediately upon splash.

C. Waste Disposal
Segregation: Dispose of as Non-Halogenated Organic Waste (unless dissolved in a

halogenated solvent like DCM).

Container: High-density polyethylene (HDPE) or glass containers are compatible.

Quenching: If part of a reaction mixture, ensure all reactive intermediates are quenched

before adding to the waste stream to prevent exotherms.

Part 4: Visualizing the Safety Workflow
The following diagram outlines the decision logic for handling this compound, ensuring a "Self-

Validating" safety loop.
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START: 4-Isopropoxy-1H-pyrazole Handling

Risk Assessment:
Check CAS 14884-03-8
Verify Fume Hood Status

PPE Verification:
1. Nitrile Gloves (Double if >100mM)

2. Chemical Goggles
3. Lab Coat

Material State?

Solid Handling:
Use Anti-Static Gun
Weigh inside Hood

Powder

Solution Handling:
Avoid DMSO contact

Change gloves on splash

Liquid/Soluted

Decontamination:
Wipe surfaces with EtOH/Water

Wash hands with soap

Disposal:
Non-Halogenated Organic Waste

Click to download full resolution via product page

Caption: Operational workflow for CAS 14884-03-8, emphasizing the divergence in handling

solids vs. solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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